Cas no 863193-90-2 (1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine
• CAS No: 863193-90-2
• MF: C₁₃H₁₆BrN
• MW: 266.176842689514
• CID: 4250639
• PubChem ID: 86066028
• Update Time: 2025-07-21

1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(bromomethyl)-1,2,3,6-tetrahydro-1-(phenylmethyl)-
• 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine
• AT35401
• 863193-90-2

• Inchi： 1S/C13H16BrN/c14-10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13/h1-6H,7-11H2
• InChI Key： XTEHALCRZQUYDL-UHFFFAOYSA-N
• SMILES： BrCC1=CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 265.04661Da
• Monoisotopic Mass: 265.04661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine

Introduction to 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine (CAS No. 863193-90-2) in Modern Chemical Biology and Medicinal Chemistry

1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine, identified by the CAS number 863193-90-2, is a structurally significant compound that has garnered considerable attention in the realms of chemical biology and medicinal chemistry. This tetrahydropyridine derivative features a benzyl substituent at the 1-position and a bromomethyl group at the 4-position, making it a versatile intermediate for the synthesis of various pharmacologically relevant molecules. The unique combination of these functional groups imparts distinct reactivity, enabling its utility in constructing complex scaffolds for drug discovery.

The tetrahydropyridine core is a privileged structural motif widely observed in biologically active compounds. Its ability to adopt multiple conformations and interact with biological targets makes it an attractive scaffold for medicinal chemists. In particular, derivatives of tetrahydropyridine have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The presence of the bromomethyl group further enhances the synthetic utility of this compound, as bromomethyl functionalities are well-known for their ability to participate in nucleophilic addition reactions, allowing for facile introduction of diverse side chains.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Among these, 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine has emerged as a valuable building block due to its structural flexibility and functional diversity. Researchers have leveraged this compound to design inhibitors targeting enzymes involved in cancer metabolism and neurodegenerative diseases. For instance, studies have demonstrated its potential in modulating the activity of acetylcholinesterase, a key enzyme implicated in Alzheimer's disease. The benzyl group at the 1-position provides steric bulk and electronic modulation, while the bromomethyl moiety serves as a reactive handle for further derivatization.

The synthesis of 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include condensation reactions followed by functional group manipulations such as halogenation and alkylation. The precision required in these synthetic steps underscores the importance of high-purity reagents and controlled reaction conditions to ensure optimal yields and minimal side products. Advances in catalytic methods have further refined these synthetic pathways, enabling more efficient production scales suitable for industrial applications.

In the context of medicinal chemistry applications, the reactivity of the bromomethyl group allows for rapid diversification of the tetrahydropyridine core. This has been exploited in fragment-based drug design approaches, where small pharmacophoric units are linked together to form more potent inhibitors. For example, recent studies have shown that attaching kinase inhibitors to the bromomethyl-substituted tetrahydropyridine scaffold enhances binding affinity to target proteins. Such strategies underscore the compound's potential as a key intermediate in developing next-generation therapeutics.

The versatility of 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine extends beyond its role as a synthetic intermediate. It has also been utilized in material science applications due to its ability to form stable coordination complexes with metal ions. These complexes exhibit interesting photophysical properties and have been explored for use in luminescent materials and sensors. The benzyl group's interaction with transition metals can modulate electronic transitions, making this compound a promising candidate for designing advanced functional materials.

As research continues to uncover new biological activities and synthetic possibilities, the demand for high-quality 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine is expected to grow. Manufacturers specializing in fine chemicals have adapted to meet this demand by optimizing production processes for scalability and purity. Quality control measures are stringent to ensure that batches meet pharmaceutical-grade standards required for preclinical and clinical studies. Collaborative efforts between academic researchers and industrial chemists have accelerated the development pipeline for derivatives of this compound.

The future prospects of 1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine are bright given its broad applicability across multiple scientific disciplines. Ongoing research aims to expand its utility in areas such as immunotherapy and anti-inflammatory drug development. By integrating computational modeling with experimental validation, scientists are identifying novel derivatives with enhanced therapeutic profiles. This interdisciplinary approach highlights how fundamental chemical biology insights can drive innovation in drug discovery.

In conclusion,1-benzyl-4-(bromomethyl)-1,2,3,6-tetrahydropyridine (CAS No. 863193-90-2) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features make it an indispensable tool for synthesizing biologically active molecules with diverse therapeutic applications. As research progresses into new frontiers of drug development,this compound will undoubtedly continue to play a pivotal role in advancing scientific understanding and therapeutic innovation.